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Introduction
Echimidine is a naturally occurring pyrrolizidine alkaloid (PA), a class of secondary metabolites

known for their significant biological activities, including hepatotoxicity.[1][2] PAs are produced

by plants as a defense mechanism against herbivores.[3][4] Found in numerous plant species,

Echimidine and its isomers are of considerable interest to researchers in toxicology,

pharmacology, and natural product chemistry due to their potential health risks and complex

chemical structures.[5] This guide provides an in-depth overview of the natural sources,

distribution within plants, and analytical methodologies for Echimidine.

Natural Sources and Distribution of Echimidine
Echimidine is predominantly found in flowering plants belonging to the Boraginaceae (Borage)

family, which is known to have nearly all its genera synthesize and store this type of alkaloid. It

is also present to a lesser extent in the Asteraceae (Aster) and Fabaceae (Legume) families.

These plants are distributed worldwide and can often be found as weeds in agricultural

systems, leading to potential contamination of food sources like grains, honey, milk, and herbal

products.

Echimidine has been specifically identified in various species, most notably within the Echium

and Symphytum genera.
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Key Plant Sources:

Echium plantagineum (Paterson's Curse or Viper's Bugloss): Considered a primary source,

this invasive weed contains high levels of Echimidine and its N-oxide form.

Echium vulgare (Viper's Bugloss): This species also contains a significant amount of

Echimidine, along with a variety of other related PAs.

Symphytum officinale (Common Comfrey): Used in traditional medicine, comfrey species

contain Echimidine, although often at lower levels than Russian or Prickly comfrey. The

roots typically have a higher concentration of PAs than the leaves.

Echium amoenum (Gol-e-Gavzaban): Petals of this plant, used in Iranian herbal medicine,

have been found to contain Echimidine and its isomers.

Distribution within Plant Tissues
The concentration of Echimidine is not uniform throughout the plant. Its distribution varies

significantly between different tissues and is influenced by the plant's developmental stage and

environmental stressors.

Roots: Generally, the highest concentrations of PAs are found in the roots.

Leaves: Leaf tissues contain PAs, often at lower concentrations than the roots. However,

levels can increase in response to stresses like herbivory.

Pollen and Nectar: Echimidine is present in both pollen and nectar, which is a primary route

for the contamination of honey. Studies on Echium vulgare have shown that while pollen

contains extremely high concentrations of PAs, nectar appears to be the more significant

contributor to the PA content in honey, with Echimidine being the main alkaloid detected in

both nectar and honey samples.

Seeds: PAs can also be found in seeds, leading to the contamination of cereal crops.

Echimidine typically exists in plants as both the free base and its N-oxide form, with the N-

oxide often being present in higher concentrations. Both forms are considered toxic.
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Quantitative Data on Echimidine Concentration
The following table summarizes reported concentrations of Echimidine and total pyrrolizidine

alkaloids in various plant species and their parts. It is important to note that concentrations can

vary widely based on genetics, geography, climate, and analytical methods used.

Plant Species Plant Part
Alkaloid(s)
Measured

Concentration
Range

Citation(s)

Symphytum

officinale

(Common

Comfrey)

Roots Total PAs

0.25% - 0.4%

(2500 - 4000

µg/g)

Symphytum

officinale

(Common

Comfrey)

Leaves Total PAs
0.02% - 0.18%

(200 - 1800 µg/g)

Symphytum x

uplandicum

(Russian

Comfrey)

Roots Echimidine Up to 600 µg/g

Echium vulgare Pollen

Total PAs

(including

Echimidine)

8,000 - 14,000

ppm (8,000 -

14,000 µg/g)

Echium vulgare Nectar

Echium-type PAs

(Echimidine is

main)

0.3 - 95.1 µg/g

Echium

plantagineum &

E. vulgare

Foliage
Echimidine N-

oxide

Among the most

abundant PANOs

Biosynthesis of Echimidine
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Pyrrolizidine alkaloids, including Echimidine, are synthesized in plants through a complex

pathway originating from amino acids. The core structure, a necine base, is derived from

polyamines like putrescine and spermidine. The first committed step in the biosynthesis is

catalyzed by the enzyme homospermidine synthase (HSS). This is followed by a series of

oxidation, cyclization, and hydroxylation reactions to form the retronecine base.

The final structure of Echimidine is formed by the esterification of the retronecine base with

specific necic acids. Echimidine is a diester, featuring angelic acid and echimidinic acid

attached to the retronecine core.
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Primary Metabolites

PA Biosynthesis Pathway

L-Arginine

Putrescine

Spermidine

Homospermidine
Synthase (HSS)

 + Putrescine

Homospermidine

Oxidation &
Cyclization Steps

Retronecine
(Necine Base)

Esterification

Necic Acids
(e.g., Angelic Acid,
Echimidinic Acid)

Echimidine

Echimidine N-oxide

Reversible
Oxidation

 

1. Sample Collection
(e.g., Leaves, Roots, Honey)

2. Homogenization
(Grinding/Blending)

3. Extraction
(Acidified aqueous solvent)

4. N-oxide Reduction (Optional)
(e.g., Zinc dust)

5. Purification/Cleanup
(Solid-Phase Extraction - SPE)

6. Analysis
(UHPLC-MS/MS or GC-MS)

7. Quantification
(Using certified reference standards)

8. Data Analysis & Reporting
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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